Cas no 58988-41-3 ((Cyclopentylamino)acetic acid)

• Product Name: (Cyclopentylamino)acetic acid
• CAS No: 58988-41-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD08442382
• CID: 384431
• PubChem ID: 314101
• Update Time: 2025-04-19

(Cyclopentylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Cyclopentylamino)acetic acid
• 2-(cyclopentylamino)acetic acid
• Glycine, N-cyclopentyl-
• AC1L7OXB
• CTK1H4565
• Jsp005008
• NSC230427
• SBB065938
• SureCN515555
• NCGC00336794-01
• N-cyclopentylglycine
• EN300-45142
• FT-0744428
• 58988-41-3
• CS-0188382
• N-Cyclopentylglycine (cPent-Gly-OH)
• cyclopentylglycine
• Z359505658
• AS-83909
• NSC-230427
• n-cyclopentyl-glycine
• AB01331566-02
• AS-12217
• DTXSID30310705
• MFCD08442382
• Q27447240
• LRHRHAWNXCGABU-UHFFFAOYSA-N
• AKOS000125300
• (Cyclopentylamino)aceticacid
• SCHEMBL515555
• AB6936
• DB-005517
• CHEBI:229257

• MDL： MFCD08442382
• Inchi： 1S/C7H13NO2/c9-7(10)5-8-6-3-1-2-4-6/h6,8H,1-5H2,(H,9,10)
• InChI Key： LRHRHAWNXCGABU-UHFFFAOYSA-N
• SMILES： OC(CNC1CCCC1)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 273.5°Cat760mmHg
• Flash Point: 119.2°C
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives